molecular formula C22H26N2O3 B2506082 N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide CAS No. 921521-38-2

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide

Cat. No. B2506082
CAS RN: 921521-38-2
M. Wt: 366.461
InChI Key: CGIHQTNMALWQLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, which are structurally related to the compound of interest, has been achieved through a multi-step process starting from o-phenylenediamine. This process involves N-alkylation and subsequent reactions to yield the desired compounds in good to excellent yields . Similarly, the synthesis of related heterocyclic compounds such as 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives has been reported using tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, starting from 2-prop-2-ynyloxyphenols and 2-prop-2-ynyloxyanilines . These methods could potentially be adapted for the synthesis of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methylbenzamide.

Molecular Structure Analysis

X-ray diffraction has been utilized to determine the molecular structure of related compounds, confirming the configuration of stereoisomers and providing insight into the molecular geometry . The charge distributions and regions of electrophilic and nucleophilic reactivity have been mapped using natural bond orbital (NBO) analysis and molecular electrostatic potential (MEP) maps . These techniques would be essential in analyzing the molecular structure of the compound .

Chemical Reactions Analysis

The compound N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide, which shares some structural features with the target compound, has been synthesized and is noted for its N,O-bidentate directing group, which is suitable for metal-catalyzed C–H bond functionalization reactions . This suggests that the compound of interest may also undergo similar chemical reactions, potentially increasing its utility in synthetic chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized using various spectroscopic methods, including 1H NMR, 13C NMR, IR, and GC-MS, with composition confirmed by elemental analysis . These methods would be applicable in determining the physical and chemical properties of this compound. Additionally, computational studies have been conducted to investigate nonlinear optical (NLO) properties, indicating that some of these compounds could be candidates for NLO applications . This aspect could also be explored for the compound .

Scientific Research Applications

For example, compounds like N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-nitrobenzenesulfonamide and N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-5-ethylthiophene-2-sulfonamide, which have structural similarities to the compound , are cataloged for research use, indicating their relevance in scientific studies​​​​. These compounds might be involved in exploring new therapeutic agents, studying biological pathways, or developing new materials with specific properties.

properties

IUPAC Name

N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2-methylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26N2O3/c1-5-12-24-18-13-16(23-20(25)17-9-7-6-8-15(17)2)10-11-19(18)27-14-22(3,4)21(24)26/h6-11,13H,5,12,14H2,1-4H3,(H,23,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGIHQTNMALWQLJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3C)OCC(C1=O)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H26N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.